Dodoviscin H

Core Science & Biosynthesis

Unveiling Dodoviscin H: A Technical Overview of a Novel Flavonoid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodoviscin H is a flavonoid compound that has been identified from the plant Dodonaea viscosa. Flavonoids, a diverse group of polyphenolic secondary metabolites, are widely recognized for their broad range of biological activities, making them a subject of intense research in drug discovery and development. This technical guide provides a comprehensive overview of the available information on Dodoviscin H, including its chemical structure and properties. Due to the limited publicly available data specifically on Dodoviscin H, this guide also incorporates information on the isolation, characterization, and biological activities of other structurally related flavonoids from Dodonaea viscosa to provide a broader context and potential avenues for future research.

Chemical Structure and Properties of Dodoviscin H

Dodoviscin H is chemically identified as (-)-5,7-Dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)-5-(3-methyl-2-buten-1-yl)phenyl]-3-methoxy-4H-1-benzopyran-4-one.[1] The structural complexity, featuring multiple chiral centers and a variety of functional groups, suggests a challenging synthetic target and a molecule with the potential for specific interactions with biological macromolecules.

Table 1: Chemical and Physical Properties of Dodoviscin H

Property	Value	Source
Molecular Formula	C₂₆H₃₀O₇	[1]
Molecular Weight	454.51 g/mol	[1]
CAS Number	1372527-39-3	[1]
Synonym	(-)-5,7-Dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)-5-(3-methyl-2-buten-1-yl)phenyl]-3-methoxy-4H-1-benzopyran-4-one	[1]

Note: Detailed experimental data on physicochemical properties such as melting point, boiling point, and solubility for Dodoviscin H are not currently available in the public domain.

Spectroscopic Data

Experimental Protocols

While specific experimental protocols for the isolation and biological testing of Dodoviscin H are not available, this section provides a generalized methodology based on common practices for flavonoid research, particularly from Dodonaea viscosa.

General Protocol for Isolation and Purification of Flavonoids from Dodonaea viscosa

• Plant Material Collection and Preparation: Fresh leaves, stems, or flowers of Dodonaea viscosa are collected and air-dried in the shade. The dried material is then ground into a coarse powder.

• Extraction: The powdered plant material is subjected to sequential extraction with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and methanol. This is typically performed using a Soxhlet apparatus or maceration.

• Fractionation: The crude extracts are concentrated under reduced pressure and subjected to fractionation using techniques like column chromatography over silica gel or Sephadex LH-20.

• Isolation and Purification: Individual compounds are isolated from the fractions through repeated column chromatography, preparative thin-layer chromatography (TLC), or high-performance liquid chromatography (HPLC).

• Structure Elucidation: The chemical structure of the purified compounds is determined using a combination of spectroscopic techniques, including Mass Spectrometry (MS), Infrared (IR) spectroscopy, and one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC).

General Protocol for In Vitro Biological Activity Screening

• Antioxidant Activity: Assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation scavenging assay, and ferric reducing antioxidant power (FRAP) assay are commonly used.

• Antimicrobial Activity: The broth microdilution method or the agar well diffusion method is typically employed to determine the minimum inhibitory concentration (MIC) against a panel of pathogenic bacteria and fungi.

• Cytotoxic Activity: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or SRB (sulforhodamine B) assay is used to evaluate the cytotoxic effects of the compound on various cancer cell lines.

Visualization of Experimental Workflows

The following diagrams illustrate generalized workflows relevant to the study of novel flavonoids like Dodoviscin H.

Caption: Generalized workflow for the isolation and characterization of natural products.

Biological Activities of Flavonoids from Dodonaea viscosa

While specific biological activity data for Dodoviscin H is scarce, numerous studies have reported a range of activities for other flavonoids isolated from Dodonaea viscosa. These findings provide a valuable framework for predicting the potential therapeutic applications of Dodoviscin H.

Table 2: Reported Biological Activities of Flavonoids from Dodonaea viscosa

Flavonoid Class	Specific Compound(s)	Reported Biological Activity	Reference(s)
Flavonols	Kaempferol, Quercetin	Antioxidant, Anti-inflammatory, Antibacterial	[General Flavonoid Literature]
Flavones	Luteolin, Apigenin	Antioxidant, Anti-inflammatory, Neuroprotective	[General Flavonoid Literature]
Diterpenes	Clerodane-type	Antibacterial, Spasmolytic	[General Dodonaea viscosa Literature]

Note: This table represents a general overview. The specific activities and potencies can vary significantly between individual compounds.

Signaling Pathways

The precise signaling pathways modulated by Dodoviscin H have not yet been elucidated. However, flavonoids are known to interact with a multitude of cellular signaling cascades. Based on the activities of other flavonoids, potential targets for Dodoviscin H could include:

• MAPK (Mitogen-Activated Protein Kinase) Pathway: Often involved in cellular proliferation, differentiation, and apoptosis.

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Pathway: A key regulator of inflammatory responses.

• PI3K/Akt (Phosphatidylinositol 3-kinase/Protein Kinase B) Pathway: Crucial for cell survival and growth.

Further research is required to determine the specific molecular targets and mechanisms of action of Dodoviscin H.

Caption: A simplified logical relationship of a compound's interaction with a signaling pathway.

Conclusion and Future Directions

Dodoviscin H represents a potentially valuable natural product for further investigation. While its chemical structure has been proposed, a significant gap exists in the scientific literature regarding its detailed physicochemical properties, spectroscopic characterization, and biological activities. Future research should focus on the targeted isolation of Dodoviscin H from Dodonaea viscosa, followed by comprehensive spectroscopic analysis to confirm its structure. Subsequently, a thorough evaluation of its biological activities, including antioxidant, anti-inflammatory, antimicrobial, and cytotoxic properties, is warranted. Elucidating its mechanism of action and identifying its molecular targets will be crucial steps in assessing its potential as a lead compound for drug development. The information presented in this guide serves as a foundation for these future research endeavors.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Dodoviscin H: Synthesis Protocol and In Vitro Application Notes for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodoviscin H is a naturally occurring flavonoid compound that has been isolated from plants of the Dodonaea genus. Flavonoids are a class of polyphenolic secondary metabolites in plants and are known to exhibit a wide range of biological activities. The structural complexity of Dodoviscin H, featuring a prenyl group and a modified butyl group on the B-ring, suggests potential for unique pharmacological properties. This document provides a comprehensive, albeit theoretical, synthesis protocol for Dodoviscin H to enable its production for research purposes. Furthermore, it outlines detailed protocols for a panel of in vitro assays to facilitate the investigation of its cytotoxic, pro-apoptotic, and antioxidant activities, providing a foundational framework for preclinical assessment.

Chemical Structure

IUPAC Name: (-)-5,7-Dihydroxy-2-[4-hydroxy-3-(4-hydroxy-3-methylbutyl)-5-(3-methyl-2-buten-1-yl)phenyl]-3-methoxy-4H-1-benzopyran-4-one

Molecular Formula: C₂₆H₃₀O₇

Molecular Weight: 454.51 g/mol

CAS Number: 1372527-39-3

Proposed Synthesis Protocol

As no specific total synthesis of Dodoviscin H has been published, the following protocol is a proposed retrosynthetic approach based on established methods for the synthesis of structurally related prenylated and C-alkylated flavonoids. The synthesis involves the construction of a chalcone precursor followed by its oxidative cyclization to form the flavonoid core.

Key Synthetic Steps:

• Synthesis of the B-ring Precursor (Substituted Acetophenone): This involves the Friedel-Crafts acylation of a protected phenol, followed by regioselective introduction of the prenyl and the 4-hydroxy-3-methylbutyl side chains.

• Synthesis of the A-ring Precursor (Substituted Benzaldehyde): This component can be prepared from commercially available starting materials with appropriate protection of hydroxyl groups.

• Claisen-Schmidt Condensation: The substituted acetophenone and benzaldehyde are reacted under basic conditions to form the chalcone intermediate.

• Oxidative Cyclization and Deprotection: The chalcone is then cyclized to form the flavone core, followed by the removal of protecting groups to yield Dodoviscin H.

Illustrative Synthesis Workflow

Caption: Proposed synthetic workflow for Dodoviscin H.

Experimental Protocols for In Vitro Studies

Based on the known biological activities of flavonoids from Dodonaea viscosa, the following in vitro assays are proposed to characterize the bioactivity of synthesized Dodoviscin H.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay determines the effect of Dodoviscin H on the metabolic activity of cancer cells, which is an indicator of cell viability and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, or A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Treatment: Prepare a stock solution of Dodoviscin H in DMSO. Serially dilute the stock solution in a complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Replace the medium in the wells with the medium containing the different concentrations of Dodoviscin H. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of Dodoviscin H that inhibits 50% of cell growth).

Apoptosis Induction Assessment (Caspase-3 Activity Assay)

This assay quantifies the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Protocol:

• Cell Treatment: Seed and treat cells with Dodoviscin H at concentrations around the determined IC₅₀ value for 24 hours.

• Cell Lysis: After treatment, harvest the cells and lyse them using a chilled lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Caspase-3 Activity Measurement: In a 96-well plate, add an equal amount of protein from each sample. Add the caspase-3 substrate (e.g., Ac-DEVD-pNA) and incubate at 37°C.

• Absorbance Reading: Measure the absorbance at 405 nm at different time points. The increase in absorbance corresponds to the cleavage of the substrate by active caspase-3.

• Data Analysis: Express the caspase-3 activity as a fold change relative to the untreated control.

Investigation of Apoptotic Signaling Pathway (p53 Protein Expression by Western Blot)

This method is used to assess the effect of Dodoviscin H on the expression level of the tumor suppressor protein p53, which plays a crucial role in apoptosis.

Protocol:

• Protein Extraction: Treat cells with Dodoviscin H, harvest, and lyse to extract total protein.

• SDS-PAGE: Separate the protein samples by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for p53 overnight at 4°C. Also, probe for a loading control protein (e.g., β-actin or GAPDH).

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry Analysis: Quantify the band intensities and normalize the p53 expression to the loading control.

Illustrative Signaling Pathway

Safety & Regulatory Compliance

Navigating the Proper Disposal of Novel Research Compounds: The Case of Dodoviscin H

For researchers and scientists in drug development, the synthesis and evaluation of novel compounds like Dodoviscin H are routine. However, the proper handling and disposal of these new chemical entities, for which comprehensive safety data may not yet exist, present a critical challenge. In the absence of a specific Safety Data Sheet (SDS) for Dodoviscin H, this guide provides a procedural framework based on established best practices for laboratory chemical waste management. Adhering to these principles is essential for ensuring personal safety, regulatory compliance, and environmental protection.

The fundamental principle when handling a substance with incomplete hazard information is to treat it with the highest level of precaution. Therefore, Dodoviscin H waste must be managed as hazardous chemical waste. Under no circumstances should it be disposed of down the sanitary sewer or in regular trash.[1][2][3]

Step-by-Step Disposal Protocol for Dodoviscin H

This protocol outlines the essential steps for safely managing Dodoviscin H waste from generation to disposal.

1. Personal Protective Equipment (PPE) and Hazard Assessment:

• Initial Review: Before handling, review all available internal data on Dodoviscin H and its structural analogs to anticipate potential hazards.

• Standard PPE: At a minimum, wear standard personal protective equipment, including a lab coat, chemical-resistant gloves, and safety goggles or a face shield.[4] If aerosolization is possible, a respirator may be necessary.

2. Waste Collection and Segregation:

• Designated Container: Collect all Dodoviscin H waste, including contaminated materials and rinsate from empty containers, in a dedicated waste container that is in good condition and compatible with the chemical.[1][3]

• Segregation: Do not mix Dodoviscin H waste with other waste streams unless their compatibility is certain.[1][5] For instance, keep organic solvent waste separate from aqueous waste.[5]

3. Container Labeling:

• Immediate Labeling: As soon as the first waste is added, the container must be labeled.[6][7]

• Required Information: The label must clearly state the words "Hazardous Waste," list the full chemical name "Dodoviscin H," and include the contact information of the generating researcher or lab.[3] Do not use abbreviations.[3]

4. Safe Storage:

• Closed Containers: Keep the waste container securely closed except when adding waste.[1][3]

• Designated Area: Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[8]

• Secondary Containment: All liquid hazardous waste containers must be placed in secondary containment to prevent spills from reaching drains or the environment.[1][3][6]

5. Arranging for Final Disposal:

• Contact EHS: Once the container is full or waste is no longer being generated, contact your institution's Environmental Health and Safety (EHS or EHRS) department to schedule a waste pickup.[6][8]

• Professional Disposal: EHS will ensure the waste is transported to and managed by a licensed hazardous waste disposal facility in compliance with all federal, state, and local regulations.[8]

Key Data for Chemical Disposal Assessment

When a Safety Data Sheet is available for a chemical, it provides critical information for disposal planning. Researchers should look for the following data points, summarized in the table below, to inform their waste management strategy.

Data Point	Description	Importance in Disposal Plan
EPA Waste Codes	Codes assigned by the Environmental Protection Agency (EPA) that classify the substance as a specific type of hazardous waste (e.g., D001 for ignitability).	Mandatory for labeling and for the disposal facility to properly manage the waste according to federal regulations.
Physical/Chemical Properties	Includes information on reactivity, flammability (flash point), and solubility.	Determines proper segregation (e.g., separating flammables from oxidizers), storage requirements, and potential hazards.[8]
Toxicological Information	Details on acute toxicity (LD50), carcinogenicity, and other health hazards.	Informs PPE requirements and special handling procedures. Highly toxic "P-listed" wastes have stricter disposal rules.[8]
Ecological Information	Data on aquatic toxicity and persistence in the environment.	Reinforces the prohibition of sewer disposal to prevent harm to aquatic life.[2]
Disposal Considerations	Specific guidance from the manufacturer on appropriate disposal methods and any required treatments before disposal.	Provides the most direct instructions for safe and compliant disposal.

Experimental Workflow for Disposal

The logical workflow for determining the proper disposal route for a research chemical like Dodoviscin H is visualized in the following diagram. This process ensures that safety and compliance are prioritized when specific handling information is not available.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. acs.org [acs.org]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 4. researchchemshub.com [researchchemshub.com]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. vumc.org [vumc.org]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]

Handling Dodoviscin H: A Comprehensive Safety and Operational Guide

Disclaimer: "Dodoviscin H" is not a widely recognized chemical compound in publicly available safety databases. The following guidance is a representative model for handling a novel, potent, flavonoid-like compound with potential cytotoxic properties, based on established safety protocols for hazardous chemicals in a research setting. A substance-specific risk assessment is mandatory before any handling.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Dodoviscin H. It offers procedural, step-by-step guidance for safe handling, experimental use, and disposal.

Personal Protective Equipment (PPE)

Due to the potential for high potency and cytotoxicity, a stringent PPE protocol is required at all times when handling Dodoviscin H in solid or solution form.[1][2] The following table summarizes the required PPE for different laboratory operations.

Operation	Required PPE
Weighing and Handling Solid Compound	- Disposable, solid-front lab coat- Double nitrile gloves (ASTM D6978 compliant)[3]- ANSI Z87.1 certified safety goggles with side shields- Face shield- N95 respirator or higher
Preparing Solutions and Dilutions	- Disposable, solid-front lab coat- Double nitrile gloves (ASTM D6978 compliant)- ANSI Z87.1 certified safety goggles with side shields- Face shield (when splashing is possible)
Cell Culture and In Vitro Assays	- Disposable lab coat- Nitrile gloves- Safety glasses
Handling Waste	- Disposable, solid-front lab coat- Heavy-duty nitrile or neoprene gloves- ANSI Z87.1 certified safety goggles with side shields

Operational Plan: Handling and Storage

Safe handling and storage are critical to prevent exposure and maintain compound integrity.[4][5] All operations involving solid Dodoviscin H or concentrated stock solutions should be performed in a certified chemical fume hood or a biological safety cabinet to minimize inhalation risk.[1]

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure the work area within the fume hood is decontaminated and covered with a disposable plastic-backed absorbent pad.[6] Assemble all necessary equipment, including a designated waste container.

• Personal Protective Equipment: Don all required PPE as specified in the table above.

• Weighing: If weighing the solid compound, use a balance inside a fume hood or a ventilated balance safety enclosure. Use dedicated, labeled spatulas and weigh boats.

• Solubilization: Add solvent to the solid compound in a dropwise manner to avoid generating dust.[7] Ensure the container is securely capped before mixing.

• Transport: When moving stock solutions or samples, use sealed, leak-proof secondary containers with clear hazard labeling.[4][8]

• Decontamination: After handling, decontaminate all surfaces with an appropriate solvent (e.g., 70% ethanol), followed by a standard laboratory disinfectant. Dispose of all disposable materials in the designated cytotoxic waste stream.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage: Store Dodoviscin H in a clearly labeled, sealed container in a designated, locked, and ventilated cabinet away from incompatible materials.[4] If refrigeration is required, store in a dedicated laboratory refrigerator.

Disposal Plan

All materials contaminated with Dodoviscin H are considered cytotoxic waste and must be disposed of according to institutional and local regulations.

Waste Type	Disposal Procedure
Solid Compound	Collect in a labeled, sealed container and dispose of through the institutional chemical waste program.
Contaminated Labware (pipette tips, tubes, etc.)	Place in a designated, labeled cytotoxic waste container for incineration.
Liquid Waste (cell media, unused solutions)	Collect in a labeled, leak-proof container. Do not pour down the drain.[1] Dispose of through the institutional chemical waste program.
Contaminated PPE	Bag and dispose of as cytotoxic waste immediately after use.

Experimental Protocol: In Vitro Cytotoxicity Assay

This protocol outlines a method to assess the cytotoxic effects of Dodoviscin H on a cancer cell line (e.g., HeLa) using a standard MTT assay.

Methodology:

• Cell Seeding: Plate HeLa cells in a 96-well plate at a density of 5,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of Dodoviscin H in DMSO. Perform serial dilutions in cell culture medium to achieve final concentrations ranging from 1 nM to 100 µM.

• Cell Treatment: Remove the existing media from the cells and replace it with the media containing the various concentrations of Dodoviscin H. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the treated cells for 48 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Plausible Signaling Pathway and Experimental Workflow

Based on the flavonoid structure of Dodoviscin H, a plausible mechanism of action could involve the inhibition of key signaling pathways in cancer cells, such as the PI3K/Akt pathway, which is frequently dysregulated in cancer and a common target for flavonoid compounds.

Caption: Proposed inhibitory action of Dodoviscin H on the PI3K/Akt/mTOR signaling pathway.

References

• 1. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. researchgate.net [researchgate.net]
• 4. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 6. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dealing with Unknown Compounds – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 8. kingstonhsc.ca [kingstonhsc.ca]